Cas no 1806190-63-5 (2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylic acid)

2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylic acid is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. The presence of both bromomethyl and carboxylic acid functional groups enhances its reactivity, enabling selective derivatization for constructing complex molecular frameworks. The trifluoromethoxy and trifluoromethyl substituents contribute to increased lipophilicity and metabolic stability, making it valuable for designing bioactive compounds. This compound is particularly useful in cross-coupling reactions, nucleophilic substitutions, and as a precursor for heterocyclic systems. Its well-defined structure and high purity ensure consistent performance in research and industrial applications. Proper handling is advised due to the reactive bromomethyl group.

2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylic acid structure

1806190-63-5 structure

Product Name:2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylic acid

CAS No:1806190-63-5

MF:C₉H₄BrF₆NO₃

MW:368.027382850647

CID:4845109

Update Time:2025-05-21

2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylic acid
- Inchi： 1S/C9H4BrF6NO3/c10-2-4-6(8(11,12)13)3(7(18)19)1-5(17-4)20-9(14,15)16/h1H,2H2,(H,18,19)
- InChI Key： DECGIQYMHYYJDG-UHFFFAOYSA-N
- SMILES： BrCC1C(C(F)(F)F)=C(C(=O)O)C=C(N=1)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 361
XLogP3: 3.4
Topological Polar Surface Area: 59.4

2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029079786-1g	2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylic acid	1806190-63-5	97%	1g	$1,579.40	2022-03-31

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Additional information on 2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylic acid

Comprehensive Overview of 2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylic acid (CAS No. 1806190-63-5)

2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylic acid (CAS No. 1806190-63-5) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and trifluoromethyl functional groups, serves as a critical intermediate in the synthesis of advanced bioactive molecules. Its structural features, including the reactive bromomethyl moiety, make it a versatile building block for drug discovery and material science applications.

The growing demand for fluorinated compounds in modern chemistry has positioned 2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylic acid as a compound of interest. Fluorinated molecules are increasingly sought after due to their enhanced metabolic stability, bioavailability, and lipophilicity, which are crucial properties in the development of new therapeutics. Researchers are particularly intrigued by the potential of this compound to contribute to the creation of next-generation small-molecule inhibitors and enzyme modulators.

In the context of current trends, the compound aligns with the rising focus on sustainable chemistry and green synthesis. The incorporation of fluorine atoms into organic molecules often improves their efficacy while reducing environmental impact, a key consideration for industries striving to meet regulatory standards. Additionally, the pyridine core of this molecule is a common motif in many FDA-approved drugs, further highlighting its relevance in medicinal chemistry.

From a technical perspective, 2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylic acid exhibits notable stability under standard laboratory conditions, making it suitable for various synthetic transformations. Its carboxylic acid group allows for further derivatization, enabling the creation of amides, esters, and other functionalized derivatives. This adaptability is particularly valuable in the design of targeted drug delivery systems and bioconjugates.

The compound's CAS No. 1806190-63-5 is frequently searched in academic and industrial databases, reflecting its importance in cutting-edge research. Queries often revolve around its synthetic routes, purification methods, and applications in catalysis and materials science. Given the increasing interest in high-value intermediates, this molecule is poised to play a pivotal role in the development of novel chemical entities.

In summary, 2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylic acid represents a fascinating intersection of chemistry and innovation. Its unique structural attributes and broad applicability make it a standout candidate for researchers exploring the frontiers of fluorine chemistry and drug design. As the scientific community continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow exponentially.